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Compound of Interest

Compound Name: PF-05661014

Cat. No.: B15585590 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
PF-05661014 is a potent and selective inhibitor of the voltage-gated sodium channel Nav1.3,

with a reported IC50 of 0.26 µM.[1][2] It demonstrates significantly less activity towards other

sodium channel subtypes, such as Nav1.7 (IC50 > 10 µM).[1][2] The mechanism of action for

PF-05661014 involves the stabilization of the inactivated state of the Nav1.3 channel by

interacting with the voltage-sensing domain (VSD) of domain 4 (D4).[3][4][5][6][7][8] This

selectivity and mechanism make PF-05661014 a valuable research tool for studying the

physiological and pathological roles of Nav1.3.

These application notes provide detailed protocols for the preparation of stock solutions of PF-
05661014 to ensure accurate and reproducible experimental results.

Physicochemical and Biological Properties
A summary of the key properties of PF-05661014 is presented in the table below for easy

reference.
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Property Value Reference

CAS Number 2153474-85-0 [1]

Molecular Formula C17H16N4O3S2 [1]

Molecular Weight 388.46 g/mol [1]

Appearance Solid Powder [1]

Biological Target
Voltage-gated sodium channel

Nav1.3
[1][2]

IC50 (Nav1.3) 0.26 µM [1][2]

IC50 (Nav1.7) >10 µM [1][2]

Solubility 10 mM in DMSO [1][2]

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of PF-05661014 in dimethyl

sulfoxide (DMSO).

Materials:

PF-05661014 powder

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile pipette tips

Procedure:
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Equilibrate PF-05661014: Allow the vial of PF-05661014 powder to equilibrate to room

temperature before opening to prevent condensation of moisture.

Weighing: Accurately weigh the desired amount of PF-05661014 powder using a calibrated

analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh out

0.38846 mg of PF-05661014.

Calculation:

Desired Molarity (M) = 10 mM = 0.01 mol/L

Molecular Weight (MW) = 388.46 g/mol

Desired Volume (V) = 1 mL = 0.001 L

Mass (g) = M x MW x V = 0.01 mol/L x 388.46 g/mol x 0.001 L = 0.00038846 g =

0.38846 mg

Dissolution: Add the appropriate volume of anhydrous DMSO to the weighed PF-05661014
powder. For the example above, add 1 mL of DMSO.

Mixing: Vortex the solution until the PF-05661014 is completely dissolved. Gentle warming in

a water bath (not exceeding 37°C) may be used to aid dissolution if necessary, but ensure

the vial is tightly capped.

Storage: Store the 10 mM stock solution in a tightly sealed amber glass vial or a

microcentrifuge tube protected from light.

Storage and Handling
Proper storage is crucial to maintain the stability and activity of the PF-05661014 stock

solution.
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Storage Condition Duration

In Solvent (-80°C) 6 Months

In Solvent (-20°C) 1 Month

Solid Powder (-20°C) 1 Year

Solid Powder (4°C) 6 Months

Note: For long-term storage, it is recommended to aliquot the stock solution into smaller, single-

use volumes to avoid repeated freeze-thaw cycles.

Visualizations
Experimental Workflow for Stock Solution Preparation
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Caption: Workflow for PF-05661014 stock solution preparation.

Simplified Signaling Pathway of PF-05661014 Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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